Cas no 1261928-47-5 (3-(3-cyanophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-cyanophenyl)-2-methoxybenzoic acid
• CAS No: 1261928-47-5
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• MDL: MFCD18319129
• CID: 2764090
• Update Time: 2025-11-02

3-(3-cyanophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyanophenyl)-2-methoxybenzoic acid

• MDL： MFCD18319129
• Inchi： 1S/C15H11NO3/c1-19-14-12(6-3-7-13(14)15(17)18)11-5-2-4-10(8-11)9-16/h2-8H,1H3,(H,17,18)
• InChI Key： WODGFTRRHPVTOQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 253.07400

Experimental Properties

• PSA: 70.32000
• LogP: 2.93208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(3-cyanophenyl)-2-methoxybenzoic acid

Introduction to 3-(3-cyanophenyl)-2-methoxybenzoic acid (CAS No. 1261928-47-5) and Its Emerging Applications in Chemical Biology

3-(3-cyanophenyl)-2-methoxybenzoic acid, identified by the Chemical Abstracts Service registry number CAS No. 1261928-47-5, is a structurally unique benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyanophenyl and methoxy substituents, exhibits a distinct molecular architecture that positions it as a promising candidate for further exploration in drug discovery and biomolecular interactions.

The benzoic acid core of 3-(3-cyanophenyl)-2-methoxybenzoic acid is a well-established scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. The presence of a cyano group at the 3-position of the phenyl ring introduces a polar, electron-withdrawing moiety, which can influence both the solubility and reactivity of the molecule. Conversely, the methoxy group at the 2-position provides hydrophilicity and electronic effects that can fine-tune the compound’s pharmacokinetic properties. This dual substitution pattern makes 3-(3-cyanophenyl)-2-methoxybenzoic acid a versatile building block for designing novel bioactive molecules.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological potential of such derivatives. Studies have demonstrated that benzoic acid derivatives can interact with a wide range of targets, including enzymes, receptors, and nucleic acids. The unique structural features of 3-(3-cyanophenyl)-2-methoxybenzoic acid suggest its utility in developing small-molecule probes for investigating cellular processes.

One of the most compelling aspects of 3-(3-cyanophenyl)-2-methoxybenzoic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to create analogs with enhanced binding affinity or altered selectivity profiles. For instance, modifications at the cyanophenyl or methoxy positions can lead to derivatives with improved metabolic stability or reduced off-target effects. Such fine-tuning is critical for optimizing drug candidates for clinical translation.

The growing interest in 3-(3-cyanophenyl)-2-methoxybenzoic acid is also driven by its role in exploring novel therapeutic modalities. Emerging evidence suggests that this compound may exhibit anti-inflammatory, antioxidant, or anticancer properties, although further preclinical studies are necessary to validate these claims. The cyanophenyl moiety, in particular, has been implicated in interactions with heme proteins and metalloenzymes, which are often involved in disease pathogenesis.

In addition to its pharmacological relevance, 3-(3-cyanophenyl)-2-methoxybenzoic acid has found applications in biochemical research as a tool compound for mechanistic studies. Its ability to serve as a substrate or inhibitor for specific enzymes allows researchers to dissect complex signaling pathways with high precision. This utility is particularly valuable in understanding how small molecules modulate cellular behavior at the molecular level.

The synthesis of 3-(3-cyanophenyl)-2-methoxybenzoic acid presents an interesting challenge for organic chemists due to its multi-step nature and the need for precise regioselectivity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to construct its core framework efficiently. These synthetic strategies not only highlight the compound’s synthetic accessibility but also contribute to the broader toolkit available for medicinal chemists.

As computational power continues to grow, virtual screening approaches are being increasingly utilized to identify promising hits like 3-(3-cyanophenyl)-2-methoxybenzoic acid from large chemical libraries. These methods leverage machine learning algorithms to predict biological activity based on molecular descriptors, expediting the discovery process. The integration of experimental data with computational predictions has further validated the potential of this compound as a lead molecule.

The future directions for research on 3-(3-cyanophenyl)-2-methoxybenzoic acid are multifaceted and exciting. Investigating its interactions with biological targets using structural biology techniques will provide insights into its mechanism of action. Additionally, exploring its potential in combination therapies may uncover synergistic effects that could enhance therapeutic outcomes.

In conclusion, 3-(3-cyanophenyl)-2-methoxybenzoic acid (CAS No. 1261928-47-5) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and promising biological activities. Its role as a scaffold for drug discovery tools and intermediate for synthesizing novel bioactive molecules underscores its importance in advancing our understanding of disease processes and developing effective treatments.